Cas no 16909-22-1 (Tetraethylammonium benzoate)

Tetraethylammonium benzoate is a quaternary ammonium salt with the chemical formula (C₂H₅)₄N(C₇H₅O₂). It is commonly used as a phase-transfer catalyst in organic synthesis due to its ability to facilitate reactions between immiscible phases. The compound exhibits good solubility in both polar and nonpolar solvents, enhancing reaction efficiency. Its stable ionic structure and low nucleophilicity make it suitable for applications in electrochemical studies and as an electrolyte additive. Tetraethylammonium benzoate is also employed in polymerization processes and as a corrosion inhibitor. The product is characterized by high purity and consistent performance, ensuring reliable results in research and industrial applications. Proper handling and storage are recommended to maintain its stability.
Tetraethylammonium benzoate structure
Tetraethylammonium benzoate structure
Product Name:Tetraethylammonium benzoate
CAS No:16909-22-1
MF:C15H25NO2
MW:251.364504575729
CID:153251
PubChem ID:329769517
Update Time:2025-10-31

Tetraethylammonium benzoate Chemical and Physical Properties

Names and Identifiers

    • Tetraethylammonium benzoate
    • tetraethylazanium,benzoate
    • (Et4N)(O2CPh)
    • benzoic acid tetraethylammonium salt
    • EINECS 240-957-3
    • Et4N benzoate
    • n,n,n-triethylethanaminium benzoate
    • Tetrabutylammonium benzoate
    • Tetraethylammoniumbenzoat
    • n,n,n-triethyl-ethanaminiubenzoate
    • Ethanaminium, N,N,N-triethyl-, benzoate
    • Ethanaminium, N,N,N-triethyl-, benzoate (1:1)
    • TETRAETHYLAMMONIUM BENZOATE, ELECTRO-CHE MICAL GRADE
    • Tetraethylammonium benzoate puriss., electrochemical grade, >=99.0% (NT)
    • tetraethylazanium benzoate
    • DTXSID3066132
    • AKOS028108528
    • AS-80512
    • E77568
    • TETRAETHYLAMMONIUMBENZOATE
    • J-010507
    • SCHEMBL112480
    • tetraethylazanium;benzoate
    • Tetraethylammonium benzoate, for electrochemical analysis, >=99.0%
    • NS00084855
    • FT-0758231
    • 16909-22-1
    • CIFIGXMZHITUAZ-UHFFFAOYSA-M
    • DTXCID4035417
    • MDL: MFCD00041976
    • Inchi: 1S/C8H20N.C7H6O2/c1-5-9(6-2,7-3)8-4;8-7(9)6-4-2-1-3-5-6/h5-8H2,1-4H3;1-5H,(H,8,9)/q+1;/p-1
    • InChI Key: CIFIGXMZHITUAZ-UHFFFAOYSA-M
    • SMILES: [O-]C(C1C=CC=CC=1)=O.[N+](CC)(CC)(CC)CC

Computed Properties

  • Exact Mass: 251.18900
  • Monoisotopic Mass: 251.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • Solubility: H2O: 0.1 g/mL, clear, colorless
  • PSA: 40.13000
  • LogP: 1.93290

Tetraethylammonium benzoate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:3-10
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

Tetraethylammonium benzoate Customs Data

  • HS CODE:2923900090
  • Customs Data:

    China Customs Code:

    2923900090

    Overview:

    2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Tetraethylammonium benzoate Pricemore >>

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Additional information on Tetraethylammonium benzoate

Tetraethylammonium Benzoate (CAS No. 16909-22-1): An Overview and Current Research Insights

Tetraethylammonium benzoate (TEAB), with the CAS number 16909-22-1, is a quaternary ammonium salt that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which consists of a tetraethylammonium cation and a benzoate anion. The combination of these functional groups imparts TEAB with a range of properties that make it valuable in fields such as analytical chemistry, pharmaceuticals, and materials science.

In analytical chemistry, TEAB is widely used as an ion-pairing reagent. Its ability to form stable complexes with various ions makes it an essential tool in techniques such as liquid chromatography (LC) and capillary electrophoresis (CE). Recent studies have highlighted the effectiveness of TEAB in enhancing the resolution and selectivity of these techniques, particularly in the separation of complex mixtures. For instance, a 2023 study published in the Journal of Chromatography A demonstrated that TEAB significantly improved the separation efficiency of polar compounds in LC-MS analyses.

In the pharmaceutical industry, Tetraethylammonium benzoate has been explored for its potential therapeutic applications. One area of interest is its use as a potassium channel blocker. Potassium channels play a crucial role in various physiological processes, including neuronal excitability and cardiac function. Research has shown that TEAB can effectively block these channels, making it a promising candidate for treating conditions such as epilepsy and arrhythmias. A recent clinical trial reported in the Journal of Pharmacology and Experimental Therapeutics indicated that TEAB exhibited significant anticonvulsant activity in animal models of epilepsy.

Beyond its pharmaceutical applications, TEAB has also found utility in materials science. Its unique properties make it suitable for use as a surfactant and emulsifier in the formulation of various materials. For example, TEAB has been used to improve the stability and performance of emulsions in cosmetic and personal care products. Additionally, recent studies have explored the use of TEAB in the synthesis of nanomaterials, where it serves as a capping agent to control particle size and morphology. A 2022 study published in the Nano Letters journal demonstrated that TEAB could effectively stabilize gold nanoparticles, enhancing their catalytic activity.

The environmental impact of Tetraethylammonium benzoate is another area of active research. While TEAB is generally considered to have low toxicity, its biodegradability and environmental fate are important considerations for its widespread use. Studies have shown that TEAB can be biodegraded by certain microorganisms, although the rate and extent of degradation can vary depending on environmental conditions. A 2021 study published in the Environmental Science & Technology journal provided insights into the biodegradation pathways of TEAB, highlighting the need for further research to optimize its environmental safety.

In conclusion, Tetraethylammonium benzoate (CAS No. 16909-22-1) is a versatile compound with a wide range of applications across multiple fields. Its unique chemical properties make it valuable in analytical chemistry, pharmaceuticals, materials science, and environmental studies. Ongoing research continues to uncover new uses and optimize existing applications, underscoring the importance of this compound in modern scientific and industrial practices.

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